Cas no 2138204-89-2 (Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate)

• Product Name: Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate
• CAS No: 2138204-89-2
• MF: C₉H₇ClNNaO₃S
• MW: 267.664551019669
• CID: 5992944
• PubChem ID: 165449223
• Update Time: 2025-05-20

Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138204-89-2
• EN300-722980
• sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate
• Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate

• Inchi： 1S/C9H8ClNO3S.Na/c10-6-3-5-1-2-9(12)11-7(5)4-8(6)15(13)14;/h3-4H,1-2H2,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： KJNZLZRBDGYKMT-UHFFFAOYSA-M
• SMILES： ClC1C(=CC2=C(C=1)CCC(N2)=O)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 266.9732862g/mol
• Monoisotopic Mass: 266.9732862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Additional information on Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate

Introduction to Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate (CAS No. 2138204-89-2)

Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate (CAS No. 2138204-89-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro group and a sulfinate moiety, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

The chemical structure of Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate consists of a tetrahydroquinoline core substituted with a chloro group at the 6-position and a sulfinate group at the 7-position. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfinate group, in particular, is known to enhance solubility and stability in aqueous environments, making it an attractive feature for drug development.

In recent years, there has been growing interest in quinoline derivatives due to their potential as antimicrobial, anticancer, and anti-inflammatory agents. The< strong>Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate has been studied for its pharmacological properties in various preclinical models. Research has indicated that this compound exhibits promising activity against certain pathogens and may have therapeutic potential in treating infections caused by resistant strains.

One of the most compelling aspects of Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate is its mechanism of action. Studies suggest that the compound interacts with specific biological targets by inhibiting key enzymatic pathways involved in microbial metabolism. This interaction disrupts essential cellular processes in pathogens, leading to their inhibition or death. The chloro group in the molecule is believed to play a crucial role in this interaction by enhancing binding affinity to the target enzymes.

The sulfinate group also contributes to the overall efficacy of Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate by improving its pharmacokinetic properties. This moiety enhances solubility in water-based environments, which is critical for drug delivery systems designed for oral or intravenous administration. Improved solubility often translates to better bioavailability and more consistent therapeutic effects.

Recent advancements in computational chemistry have allowed researchers to model the interactions between Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate and its biological targets with greater precision. These models have helped identify key binding sites and residues that are critical for the compound's activity. This information is invaluable for designing derivatives with enhanced potency and reduced side effects.

The synthesis of Sodium 6-chloro-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a tetrahydroquinoline intermediate followed by functionalization with a chloro group and a sulfinate moiety. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions are employed to achieve the desired structure.

In conclusion，Sodium 6-chloro-2 oxo -1 , 23 , 34 -tetra hydroquinoline -7 -sulfinate(CAS No .213820489 - 92 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further development . As research continues , we can expect to see more insights into its mechanisms of action and potential therapeutic applications . The continued exploration of this compound will undoubtedly contribute to the advancement of medicinal chemistry and the development of novel treatments for various diseases .